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Compound of Interest

Compound Name: 18:1 Biotinyl Cap PE

Cat. No.: B12372313

This guide provides crucial safety and logistical information for handling 18:1 Biotinyl Cap PE
(1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(cap biotinyl)), a lipid used in various
research applications. The following procedures are designed to ensure the safety of laboratory
personnel and the integrity of the product.

Hazard Identification and Safety Summary

18:1 Biotinyl Cap PE is a hazardous chemical that requires careful handling. The primary
hazards are outlined below.
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Hazard Statement Classification

Harmful if swallowed[1] Acute toxicity, Oral (Category 4)[1]
Causes skin irritation[1] Skin irritation (Category 2)
Causes serious eye irritation[1] Eye irritation (Category 2A)

] S Specific target organ toxicity — single exposure
May cause respiratory irritation[1] )
(Category 3), Respiratory system

May damage fertility or the unborn child[1] Reproductive toxicity (Category 1B)

Suspected of damaging fertility or the unborn ) o
Reproductive toxicity (Category 2)

child[1]
May cause damage to organs through Specific target organ toxicity — repeated
prolonged or repeated exposure[1] exposure (Category 2)

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling 18:1 Biotinyl Cap PE, the following personal
protective equipment is mandatory.[1]

o Eye Protection: Wear chemical safety goggles.

e Hand Protection: Wear chemical-resistant gloves. The specific type of glove should be
selected based on the compatibility with the solvent used to dissolve the lipid.

» Body Protection: A lab coat or protective clothing is required.

» Respiratory Protection: If handling the powdered form or creating aerosols, use a NIOSH-
approved respirator.

Operational and Disposal Plans

Engineering Controls: All handling of 18:1 Biotinyl Cap PE should be conducted in a chemical
fume hood.[1]

Handling Protocol:
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» Preparation: Before handling, ensure all necessary PPE is worn correctly. Read and
understand the Safety Data Sheet (SDS).

» Weighing (if in solid form): If the compound is in a powdered form, weighing should be done
in a chemical fume hood to avoid inhalation of dust.

 Dissolving: When preparing a solution, add the solvent to the vial containing the 18:1
Biotinyl Cap PE slowly to avoid splashing.

o Use: When using the product, avoid contact with skin and eyes.

e Post-Handling: After handling, wash hands thoroughly. Contaminated clothing should be
washed before reuse.[1]

Storage: Store 18:1 Biotinyl Cap PE in a tightly sealed container at -20°C.[1][2]

Disposal Plan: Dispose of waste material as special waste.[1] This should be done through a
licensed disposal company and in accordance with local, state, and federal regulations. Do not
allow the material to enter drains or water courses.[1]

Emergency Procedures

 |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[1]

« If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.[1]

 If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

Workflow for Handling 18:1 Biotinyl Cap PE
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Caption: Workflow for the safe handling of 18:1 Biotinyl Cap PE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for 18:1 Biotinyl
Cap PE]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372313#personal-protective-equipment-for-
handling-18-1-biotinyl-cap-pe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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